Cas no 1782373-55-0 (tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate)

Tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate is a protected piperidine derivative featuring both an aminomethyl and cyclopropyl substituent. The tert-butyloxycarbonyl (Boc) group serves as a protective moiety for the secondary amine, enhancing stability and facilitating selective functionalization in synthetic applications. The cyclopropyl ring introduces steric and electronic effects, potentially influencing reactivity and binding properties in medicinal chemistry. The aminomethyl group provides a versatile handle for further derivatization, making this compound a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, or other fine chemicals. Its structural features make it particularly useful in scaffold diversification and peptidomimetic design.
tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate structure
1782373-55-0 structure
Product Name:tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate
CAS No:1782373-55-0
MF:C14H26N2O2
MW:254.368443965912
CID:6020672
PubChem ID:83919917
Update Time:2025-05-22

tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate
    • EN300-1178514
    • 1782373-55-0
    • Inchi: 1S/C14H26N2O2/c1-14(2,3)18-13(17)16-7-6-10(9-15)8-12(16)11-4-5-11/h10-12H,4-9,15H2,1-3H3
    • InChI Key: BTRIMTVHRBPUKJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CN)CC1C1CC1)=O

Computed Properties

  • Exact Mass: 254.199428076g/mol
  • Monoisotopic Mass: 254.199428076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate (CAS No. 1782373-55-0)

tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate (CAS No. 1782373-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperidine derivatives, which are widely utilized in drug discovery and development. The presence of both aminomethyl and cyclopropyl groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate has surged, driven by advancements in small-molecule drug development. This compound's CAS No. 1782373-55-0 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its Boc-protected amine functionality allows for selective deprotection, enabling modular synthesis of complex targets. Such features are critical for addressing modern challenges in drug delivery systems and bioavailability optimization—key topics in pharmaceutical forums and AI-driven research queries.

The synthesis of tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate typically involves multi-step reactions, including cyclopropanation and reductive amination, which are well-documented in peer-reviewed journals. Its stereochemical purity is a focal point for quality control, as even minor enantiomeric impurities can impact pharmacological outcomes. This aligns with the growing emphasis on chiral synthesis in the pharmaceutical industry, a topic frequently explored in machine learning-assisted retrosynthesis platforms.

From an application perspective, this compound's piperidine scaffold is a cornerstone in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in neurodegenerative disease research. Its cyclopropyl moiety enhances metabolic stability, a property highly sought after in prodrug design. These attributes make it a recurring subject in patent literature and preclinical studies, particularly for conditions like Parkinson's and epilepsy—areas where users often search for "novel piperidine-based therapeutics."

In summary, tert-butyl 4-(aminomethyl)-2-cyclopropylpiperidine-1-carboxylate (CAS No. 1782373-55-0) exemplifies the intersection of medicinal chemistry and material science. Its adaptability to high-throughput screening and compatibility with green chemistry principles further solidify its role in contemporary research. As the scientific community continues to explore targeted drug design, this compound remains a pivotal tool for innovators addressing unmet medical needs.

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